![molecular formula C7H3Br2ClN2 B2826698 1,3-Dibromo-6-chloroimidazo[1,5-a]pyridine CAS No. 1955548-86-3](/img/structure/B2826698.png)
1,3-Dibromo-6-chloroimidazo[1,5-a]pyridine
Overview
Description
1,3-Dibromo-6-chloroimidazo[1,5-a]pyridine is a heterocyclic compound that has gained attention in the scientific community due to its potential use in drug discovery. This molecule possesses a unique structure that allows it to interact with biological targets in a specific manner.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Imidazo[1,5-a]pyridines serve as essential scaffolds in medicinal chemistry. Researchers have explored their derivatives for drug discovery. Notably, 1,3-Dibromo-6-chloroimidazo[1,5-a]pyridine exhibits promising pharmacological properties. Some areas of interest include:
- Antimicrobial Activity : Imidazo[1,5-a]pyridines exhibit antibacterial and antifungal properties. The bromo-chloro substitution pattern may enhance their efficacy .
Tuberculosis Treatment
Imidazo[1,2-a]pyridine analogues have been studied for their anti-TB activity. For instance, the compound Q203 (a related imidazo[1,2-a]pyridine) showed significant reduction in bacterial load in a mouse model infected with Mycobacterium tuberculosis (Mtb H37Rv) .
Synthetic Methodologies
Researchers have developed efficient synthetic routes to access imidazo[1,5-a]pyridines. These include cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions. These transformations allow convenient access to the target compound from readily available starting materials .
Functionalization Strategies
Direct functionalization of imidazo[1,2-a]pyridines is an efficient strategy for constructing derivatives. Researchers explore diverse functional groups to modulate their properties for specific applications .
Furan Synthesis
This compound can participate in one-pot syntheses of highly substituted furans. N-bromosuccinimide catalyzes this transformation, providing access to valuable heterocyclic structures .
Mechanism of Action
Target of Action
The primary targets of 1,3-Dibromo-6-chloroimidazo[1,5-a]pyridine are currently unknown. This compound is a part of the imidazo[1,5-a]pyridine family, which is known to be a significant structural component of a large number of agrochemicals and pharmaceuticals . .
Pharmacokinetics
Its molecular weight (310.37 g/mol) and the presence of halogens suggest that it may have good membrane permeability, which could potentially enhance its bioavailability .
Action Environment
The action of this compound may be influenced by various environmental factors. For instance, its stability and efficacy could be affected by temperature, pH, and the presence of other molecules in its environment. It is recommended to store this compound in an inert atmosphere at 2-8°C to maintain its stability .
properties
IUPAC Name |
1,3-dibromo-6-chloroimidazo[1,5-a]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2ClN2/c8-6-5-2-1-4(10)3-12(5)7(9)11-6/h1-3H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUMUIJRUVBDCPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C(N2C=C1Cl)Br)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1955548-86-3 |
Source
|
| Record name | 1,3-dibromo-6-chloroimidazo[1,5-a]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-hydroxyphenyl)-4-[1-(4-methylphenyl)-2-nitroethyl]-1H-pyrazol-5-ol](/img/structure/B2826615.png)
![2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide](/img/structure/B2826625.png)
![1-(2,4-dimethylphenyl)-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2826626.png)
![Methyl 2-[2-[(2-methylpropan-2-yl)oxy]-4-oxocyclobutyl]acetate](/img/structure/B2826627.png)
![N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethyl)thiazol-2-yl)thio)acetamide](/img/structure/B2826628.png)
![N-(benzo[d]thiazol-2-yl)-2,5-dimethoxybenzamide](/img/structure/B2826629.png)
![1'-(1H-indole-3-carbonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one](/img/structure/B2826631.png)
![3-allyl-4-oxo-2-[(2-oxo-2-pyrrolidin-1-ylethyl)thio]-N-(tetrahydrofuran-2-ylmethyl)-3,4-dihydroquinazoline-7-carboxamide](/img/structure/B2826634.png)
